3-(3-bromo-4-methoxyphenyl)-1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one

• IUPAC Name: 3-(3-bromo-4-methoxyphenyl)-1-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one
• InChI: InChI=1S/C18H24BrNO2S/c1-22-17-7-3-12(9-16(17)19)4-8-18(21)20-13-5-6-14(20)11-15(10-13)23-2/h3,7,9,13-15H,4-6,8,10-11H2,1-2H3
• InChI Key: SUFHRCLSSVDAGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCC(=O)N2C3CCC2CC(C3)SC)Br
• Molecular Formula: C18H24BrNO2S
• Molecular Weight: 398.4 g/mol

Description

3-(3-bromo-4-methoxyphenyl)-1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one is a useful research compound. Its molecular formula is C18H24BrNO2S and its molecular weight is 398.36. The purity is usually 95%.
BenchChem offers high-quality 3-(3-bromo-4-methoxyphenyl)-1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-bromo-4-methoxyphenyl)-1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacokinetics and Metabolism

• Studies on related compounds focus on their metabolic pathways, identifying major metabolites and their biotransformation in humans. For instance, research on gliclazide, a drug with a somewhat complex bicyclic structure, detailed its metabolism revealing primary metabolites and their pharmacokinetic profiles (Oida et al., 1985).

Potential Therapeutic Effects

• Investigations into compounds with structural similarities or related pharmacological activities have identified unexpected therapeutic potentials, such as antipsychotic-like activity associated with certain muscarinic receptor ligands (Bymaster et al., 1998).

Toxicological and Environmental Impact

• Research has explored the toxicological profiles and environmental impacts of various compounds, including studies on hydroxylated and methoxylated polybrominated diphenyl ethers in human plasma, which are of concern due to their endocrine-disrupting capabilities (Wang et al., 2012).

Biokinetics of Flavan-3-ols

• A study on the biokinetics and metabolism of flavan-3-ols, including monomeric, dimeric, and polymeric forms, in humans provides insight into how similar complex molecules might be processed and utilized in the body, highlighting the significance of understanding metabolic pathways for scientific and therapeutic applications (Wiese et al., 2015).

Exposure to Phenolic Endocrine Disrupting Chemicals

• An investigation into the exposure of pregnant women to phenolic endocrine-disrupting chemicals (EDCs) and the association with fetal exposure levels underscores the importance of studying the environmental and health impacts of various chemical compounds (Shekhar et al., 2017).